Cas no 2287279-77-8 (3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carbox ylic acid)

• Product Name: 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carbox ylic acid
• CAS No: 2287279-77-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6365241
• PubChem ID: 137942215
• Update Time: 2025-10-24

3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carbox ylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carbox ylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(2-methylpropyl)-
• 3-Isobutylbicyclo[1.1.1]pentane-1-carboxylic acid
• 2287279-77-8
• 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761852
• EN300-37374124

• Inchi： 1S/C10H16O2/c1-7(2)3-9-4-10(5-9,6-9)8(11)12/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： KFMBZAIMYPUGHG-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(CC(C)C)(C1)C2

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 271.6±8.0 °C(Predicted)
• pka: 5.00±0.40(Predicted)

Additional information on 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carbox ylic acid

3-(2-Methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS No. 2287279-77-8): A Comprehensive Overview

3-(2-Methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287279-77-8) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bicyclic framework and substituted carboxylic acid group, offers a range of potential applications in pharmaceutical research and development.

The bicyclo[1.1.1]pentane core is a fascinating structural motif that has been extensively studied for its unique properties and potential in drug design. The rigid and compact nature of this scaffold provides a stable platform for the attachment of various functional groups, which can significantly influence the compound's biological activity and pharmacokinetic properties.

The 3-(2-methylpropyl) substitution on the bicyclic core adds an additional layer of complexity and functionality to the molecule. The presence of this alkyl chain can affect the compound's solubility, lipophilicity, and overall interaction with biological targets. These properties are crucial in the design of drugs that require specific pharmacological profiles, such as high bioavailability and targeted delivery.

Recent research has highlighted the potential of 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit promising activity against certain types of cancer cells, suggesting potential applications in oncology. Additionally, the compound's ability to modulate specific protein-protein interactions has been explored in the context of neurodegenerative diseases, where it may help in disrupting pathological aggregates.

In the realm of medicinal chemistry, 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid serves as a valuable starting point for the synthesis of more complex derivatives. Chemists have developed various synthetic routes to access this compound, leveraging advanced techniques such as transition-metal-catalyzed reactions and multistep synthetic sequences. These methods not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups, expanding the scope of potential applications.

The carboxylic acid group in 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid is particularly noteworthy for its reactivity and versatility in chemical transformations. This functional group can be readily converted into other useful derivatives, such as esters, amides, and salts, which can be tailored to meet specific requirements in drug development. For example, esterification can improve the solubility and stability of the compound, while amidation can enhance its binding affinity to target proteins.

From a pharmacological perspective, 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been evaluated for its potential as a lead compound in drug discovery programs. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, making it a promising candidate for further optimization and development into therapeutic agents.

In conclusion, 3-(2-methylpropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287279-77-8) represents a versatile and structurally unique compound with significant potential in pharmaceutical research and development. Its distinctive bicyclic core and functional substituents offer a robust foundation for the design of novel drugs with tailored properties and therapeutic applications.